![molecular formula C21H31N3O5S B7713133 1-[1-(4-ethoxy-3-methylbenzenesulfonyl)piperidine-4-carbonyl]-4-methylpiperazine](/img/structure/B7713133.png)
1-[1-(4-ethoxy-3-methylbenzenesulfonyl)piperidine-4-carbonyl]-4-methylpiperazine
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Overview
Description
1-[1-(4-ethoxy-3-methylbenzenesulfonyl)piperidine-4-carbonyl]-4-methylpiperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as EMICAR and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of EMICAR is not fully understood, but it is believed to involve its interaction with the sigma-1 receptor. This receptor is known to be involved in a variety of cellular processes, including calcium signaling, protein folding, and stress response. EMICAR has been shown to modulate the activity of the sigma-1 receptor, which may lead to changes in these cellular processes.
Biochemical and Physiological Effects:
EMICAR has been shown to have a variety of biochemical and physiological effects. In addition to its interaction with the sigma-1 receptor, EMICAR has also been shown to modulate the activity of other proteins, including the voltage-gated sodium channel and the N-methyl-D-aspartate (NMDA) receptor. These effects may contribute to its potential therapeutic effects in neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using EMICAR in lab experiments is its high affinity for the sigma-1 receptor. This allows for more precise targeting of this receptor and may lead to more specific effects. However, one limitation is that EMICAR is a relatively new compound and its effects on other cellular processes are not fully understood. Additionally, the synthesis method for EMICAR is complex and may be challenging for some researchers.
Future Directions
There are several future directions for research on EMICAR. One area of interest is its potential use as a therapeutic agent for neurological disorders. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in animal models and clinical trials. Additionally, there is potential for EMICAR to be used as a tool for studying the sigma-1 receptor and its role in cellular processes. Further research is needed to fully explore these potential applications of EMICAR.
In conclusion, EMICAR is a chemical compound that has shown potential for a variety of scientific research applications. Its high affinity for the sigma-1 receptor and its effects on other cellular processes make it a promising compound for further study. However, more research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
EMICAR can be synthesized through a multi-step process that involves the reaction of 4-ethoxy-3-methylbenzenesulfonyl chloride with piperidine-4-carboxylic acid to form the intermediate compound, 1-(4-ethoxy-3-methylbenzenesulfonyl)piperidine-4-carboxylic acid. This intermediate compound is then reacted with 4-methylpiperazine to form EMICAR.
Scientific Research Applications
EMICAR has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience. EMICAR has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in a variety of neurological processes. This has led to studies investigating the potential use of EMICAR as a therapeutic agent for a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and depression.
properties
IUPAC Name |
1-[1-(4-ethoxy-3-methylphenyl)sulfonylpiperidine-4-carbonyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N3O5S/c1-3-29-19-5-4-18(14-15(19)2)30(27,28)24-12-8-17(9-13-24)21(26)23-10-6-16(7-11-23)20(22)25/h4-5,14,16-17H,3,6-13H2,1-2H3,(H2,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYHKSGOFMJKKNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)N3CCC(CC3)C(=O)N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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